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Compound of Interest

Compound Name: 4-Ethylnonan-2-one

Cat. No.: B15434289 Get Quote

A comprehensive review of scientific literature reveals no evidence for the natural occurrence of

4-Ethylnonan-2-one. This compound is consistently described as a product of synthetic

organic chemistry, with no indications of its presence in plants, animals, or microorganisms.

Extensive searches for its isolation from natural sources, biosynthetic pathways, or its role as a

volatile compound in essential oils, food flavors, or as an insect pheromone have yielded no

results.

For researchers, scientists, and drug development professionals, it is crucial to note that

investigations into the biological activity or potential therapeutic applications of 4-Ethylnonan-
2-one would originate from a synthetic starting point rather than natural product screening.

Synthetic Context
The scientific literature that does mention 4-Ethylnonan-2-one places it within the context of

asymmetric synthesis. Specifically, it is formed as a product in copper-catalyzed 1,4-addition

reactions. For instance, (R)-4-ethylnonan-2-one can be synthesized from 3-nonen-2-one and

diethylzinc using a copper-based catalytic system[1][2][3][4][5][6][7][8][9]. The enantioselectivity

of this reaction can be controlled by the choice of chiral ligands and copper precatalysts[1][2][4]

[5][8][9]. One chemical supplier also lists (4R)-4-Ethylnonan-2-one as a commercially

available compound for asymmetric synthesis[10].
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Given the absence of 4-Ethylnonan-2-one in natural sources, the core requirements of this

technical guide—summarizing quantitative data from natural occurrences, detailing

experimental protocols for isolation, and creating diagrams of natural signaling pathways—

cannot be fulfilled. The compound's existence, based on current scientific knowledge, is

confined to the laboratory.

Should future research identify 4-Ethylnonan-2-one as a naturally occurring molecule, this

document will be updated to reflect those findings, including all relevant data, experimental

procedures, and biological pathway visualizations. At present, however, all inquiries into this

compound should proceed with the understanding that it is a synthetic entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15434289#natural-occurrence-of-4-ethylnonan-2-
one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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